Fenspiride

Description

Fenspiride is an oxazolidinone spiro compound that functions as a drug in the treatment of certain respiratory diseases . It has been used to treat acute and chronic inflammatory diseases of the ear, nose, and throat (ENT) organs and the respiratory tract, such as rhinopharyngitis, laryngitis, tracheobronchitis, otitis, and sinusitis . Fenspiride has also been used for maintenance treatment of asthma . Marketed under brand names such as Eurespal and Pneumorel , fenspiride has demonstrated bronchodilator and spasmolytic effects . It increases the activity of the cilia of the bronchial ciliated epithelium, normalizes the secretion of the bronchi, and reduces its viscosity .

Fenspiride has multiple activities, acting as an alpha-1 blocker and H1 antagonist, while also inhibiting PDE3, PDE4, and PDE5 . It inhibits the histamine H1 receptor-induced increase of Ca2+ in a lung epithelial cell line and abolishes both phases of histamine-induced arachidonic acid release . Additionally, fenspiride inhibits the nonadrenergic, noncholinergic (NANC) component of the contraction of the guinea-pig isolated main bronchus induced by EFS . The complex effect of fenspiride reduces the pathological effect of factors that promote hypersecretion of anti-inflammatory substances and cause obstruction of the bronchial tree .

Though approved for use in Russia , fenspiride was withdrawn from the market in Russia, Romania, France, and other European countries due to the risk of QT prolongation and torsades de pointes . Fenspiride hydrochloride, a related compound, is an anti-inflammatory and bronchodilator agent with low cyclooxygenase (COX) inhibitory activity .

• CAS No.: 5053-06-5
• Product Name: Fenspiride
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• Standard InChI: InChI=1S/C15H20N2O2/c18-14-16-12-15(19-14)7-10-17(11-8-15)9-6-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18)
• Standard InChIKey: FVNFBBAOMBJTST-UHFFFAOYSA-N
• SMILES: C1CN(CCC12CNC(=O)O2)CCC3=CC=CC=C3
• Canonical SMILES: C1CN(CCC12CNC(=O)O2)CCC3=CC=CC=C3
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: 3612 S; 3612-S; decaspiride; Espiran; fenspiride; fenspiride hydrochloride; Pneumorel
• PubChem Compound: 3344
• Last Modified: Aug 15 2023